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Compound of Interest

Compound Name: Dimethyl 4-hydroxyphthalate

CAS No.: 22479-95-4

Cat. No.: B1329615

Get Quote

An In-depth Technical Guide to Dimethyl 4-
hydroxyphthalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 4-hydroxyphthalate,

detailing its chemical structure, functional groups, physicochemical properties, and relevant

experimental protocols. The information is intended to support research and development

activities in chemistry, materials science, and drug development.

Chemical Identity and Structure
Dimethyl 4-hydroxyphthalate (CAS No. 22479-95-4) is an organic compound belonging to

the phthalate ester class.[1] Its systematic IUPAC name is dimethyl 4-hydroxybenzene-1,2-

dicarboxylate.[2][3] The molecule consists of a benzene ring substituted with two methyl ester

groups at positions 1 and 2, and a hydroxyl group at position 4.[2] This structural arrangement

of a phthalic acid backbone with both ester and hydroxyl functional groups imparts specific

chemical properties and reactivity.[2]
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The key functional groups are:

Aromatic Ring: A central benzene ring.

Two Methyl Ester Groups (-COOCH₃): Located at the ortho (1,2) positions of the benzene

ring. These groups can be reduced to alcohols.[2]

One Hydroxyl Group (-OH): Located at position 4 of the benzene ring. This group is crucial

for its reactivity, allowing for oxidation to a ketone or carboxylic acid, and nucleophilic

substitution reactions.[2]

Its molecular formula is C₁₀H₁₀O₅, and it has a molecular weight of approximately 210.18 g/mol

.[2][3]

Structural Isomerism
It is important to distinguish Dimethyl 4-hydroxyphthalate from its structural isomer, Dimethyl

4-hydroxyisophthalate (CAS No. 5985-24-0). The latter has the same molecular formula but

features the dimethyl ester groups on an isophthalate (1,3-dicarboxylate) backbone.[2][4] This

difference in the substitution pattern on the benzene ring leads to significant variations in their

physical and chemical properties, such as melting points and crystallinity.[2]

Physicochemical and Spectroscopic Data
The quantitative properties of Dimethyl 4-hydroxyphthalate are summarized in the table

below, providing a clear reference for experimental design and analysis.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀O₅ [2][3]

Molecular Weight 210.18 g/mol [2][3]

CAS Number 22479-95-4 [2][3]

Appearance
White to pale yellow crystalline

powder
[2]

Melting Point 110-111°C [2]

Boiling Point 330.6 ± 22.0°C [2]

Density 1.284 ± 0.06 g/cm³ [2]

¹H NMR (CDCl₃, 400 MHz)

δ 7.77 (d, J=8.8 Hz, 1H), 7.03

(d, J=2 Hz, 1H), 6.95 (dd,

J=8.4, 2.0 Hz, 1H), 3.93 (s,

3H), 3.88 (s, 3H)

[5]

FT-IR (cm⁻¹)
~3200-3400 (broad, -OH),

~1720 (sharp, C=O)
[2]

Mass Spectrometry (ESI) m/z 211 [M+H]⁺ [5]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of Dimethyl 4-
hydroxyphthalate.

Synthesis via Esterification
The most common method for synthesizing Dimethyl 4-hydroxyphthalate is the acid-

catalyzed esterification of 4-hydroxyphthalic acid with methanol.[2][6]

Materials:

4-hydroxyphthalic acid

Methanol (reagent grade)
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Thionyl chloride (SOCl₂) or concentrated sulfuric acid (H₂SO₄)

Sodium bicarbonate solution

Ethyl acetate

Ethanol

Procedure:

In a round-bottom flask, dissolve 4-hydroxyphthalic acid (e.g., 20 g, 110 mmol) in methanol

(100 mL).[5]

Cool the mixture to 0°C in an ice bath.

Slowly add the acid catalyst, such as thionyl chloride (20 mL), to the solution while stirring.[5]

Alternatively, concentrated sulfuric acid can be used.[2]

After the addition of the catalyst, remove the ice bath and warm the reaction mixture to 80°C.

[5]

Maintain the temperature and continue stirring for approximately 4 hours to allow the

esterification to proceed to completion.[5]

Upon completion, remove the volatile components (excess methanol and catalyst

byproducts) by distillation under reduced pressure.[5]

If sulfuric acid was used, neutralize the remaining acid with a sodium bicarbonate solution.

Extract the product using ethyl acetate.

Purify the crude product by recrystallization from ethanol.[2]

The final product, Dimethyl 4-hydroxyphthalate, is obtained as a white solid with a high

yield (typically around 99%).[5]

Characterization Methods
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: To confirm the structure, dissolve a small sample in deuterated chloroform (CDCl₃).

The proton NMR spectrum should show characteristic peaks for the aromatic protons and

the two distinct methyl ester protons, which appear as singlets around 3.8-3.9 ppm.[2][5]

¹³C NMR: Provides confirmation of the carbon skeleton.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy:

Acquire an IR spectrum of the solid sample (e.g., using a KBr pellet).

The spectrum should exhibit a broad absorption band in the region of 3200-3400 cm⁻¹,

characteristic of the O-H stretching of the hydroxyl group.[2]

A strong, sharp peak around 1720 cm⁻¹ corresponds to the C=O stretching of the ester

carbonyl groups.[2]

3. Mass Spectrometry (MS):

Electrospray ionization (ESI) mass spectrometry can be used to determine the molecular

weight. In positive ion mode, the protonated molecule [M+H]⁺ is expected at m/z 211.[5]

Gas chromatography-mass spectrometry (GC-MS) can also be employed for analysis,

though derivatization may be necessary to improve volatility.[2]

4. High-Performance Liquid Chromatography (HPLC):

To assess the purity of the synthesized compound, use a reverse-phase HPLC system with a

C18 column.[2]

A suitable mobile phase could be a mixture of methanol and water.

Detection can be performed using a UV detector at a wavelength of 254 nm.[2]

Visualized Workflow and Structures
The following diagrams illustrate the synthesis workflow and the chemical structure of Dimethyl
4-hydroxyphthalate.
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Synthesis workflow for Dimethyl 4-hydroxyphthalate.
Chemical structure of Dimethyl 4-hydroxyphthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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